2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide

• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide
• InChI: InChI=1S/C18H20ClNO2/c1-12-5-6-13(2)16(11-12)20-17(21)18(3,4)22-15-9-7-14(19)8-10-15/h5-11H,1-4H3,(H,20,21)
• InChI Key: WZJFREVLGPMQPD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide, also known as Clenbuterol, is a beta-2 adrenergic agonist that is widely used in scientific research. Clenbuterol is a bronchodilator that is commonly used to treat respiratory diseases in animals. It is also used as a performance-enhancing drug in the sports and bodybuilding industry.

Mechanism of Action

2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide works by stimulating the beta-2 adrenergic receptors in the body. This leads to an increase in cyclic AMP (cAMP) production, which activates protein kinase A (PKA) and leads to the activation of various downstream signaling pathways. 2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide has been shown to increase skeletal muscle mass and decrease fat mass in animals by increasing protein synthesis and decreasing protein breakdown.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide has a number of biochemical and physiological effects. It has been shown to increase skeletal muscle mass and decrease fat mass in animals. 2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide also increases aerobic capacity and improves exercise performance in animals. It has been shown to have anti-inflammatory effects and may have potential therapeutic applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide in lab experiments include its ability to increase skeletal muscle mass and decrease fat mass, as well as its potential therapeutic applications in the treatment of respiratory and inflammatory diseases. However, 2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide is not without its limitations. It has been shown to have cardiac side effects in animals, including tachycardia and arrhythmias. Additionally, 2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide is a banned substance in many sports and bodybuilding competitions, which limits its use in these settings.

Future Directions

There are a number of future directions for research on 2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide. One area of research is the potential therapeutic applications of 2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide in the treatment of respiratory and inflammatory diseases in humans. Another area of research is the development of safer and more effective beta-2 adrenergic agonists for use in animal studies. Additionally, more research is needed to understand the long-term effects of 2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide on cardiac function and metabolism.

Synthesis Methods

2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide can be synthesized using a variety of methods. One of the most common methods is the reaction of 4-chlorophenol with 2,5-dimethylphenylacetonitrile to form 2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)acetamide. This intermediate is then reduced using lithium aluminum hydride to form 2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide.

Scientific Research Applications

2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide has a wide range of scientific research applications. It is commonly used in animal studies to investigate the effects of beta-2 adrenergic agonists on skeletal muscle growth and metabolism. 2-(4-chlorophenoxy)-N-(2,5-dimethylphenyl)-2-methylpropanamide has also been studied for its potential use in the treatment of respiratory diseases in humans, such as asthma and chronic obstructive pulmonary disease (COPD).